Cas no 1437795-15-7 (1-Isobutyl-3-(trifluoromethyl)pyrazole)

• Product Name: 1-Isobutyl-3-(trifluoromethyl)pyrazole
• CAS No: 1437795-15-7
• MF: C₈H₁₁F₃N₂
• MW: 192.1816
• MDL: MFCD21668199
• CID: 2091955
• Update Time: 2024-11-02

1-Isobutyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-3-trifluoromethyl-1H-pyrazole
• 1-Isobutyl-3-(trifluoromethyl)-1H-pyrazole
• 1-isobutyl-3-(trifluoromethyl)pyrazole
• 1-(2-methylpropyl)-3-(trifluoromethyl)pyrazole
• AM808035
• V3309
• F30056
• 1H-Pyrazole, 1-(2-methylpropyl)-3-(trifluoromethyl)-
• 1-Isobutyl-3-(trifluoromethyl)pyrazole

• MDL： MFCD21668199
• Inchi： 1S/C8H11F3N2/c1-6(2)5-13-4-3-7(12-13)8(9,10)11/h3-4,6H,5H2,1-2H3
• InChI Key： NYBYYTWVFAAHNG-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])N(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N=1)(F)F

Computed Properties

• Exact Mass: 192.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8

Experimental Properties

• PSA: 17.82000
• LogP: 2.55790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles